Cas no 1554828-16-8 (2-(4-Chloro-3-fluorophenoxy)-2-fluoroacetic acid)

• Product Name: 2-(4-Chloro-3-fluorophenoxy)-2-fluoroacetic acid
• CAS No: 1554828-16-8
• MF: C₈H₅ClF₂O₃
• MW: 222.573308706284
• CID: 5917487
• PubChem ID: 82717173
• Update Time: 2025-10-29

2-(4-Chloro-3-fluorophenoxy)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS021035138
• EN300-5206143
• 1554828-16-8
• 2-(4-chloro-3-fluorophenoxy)-2-fluoroacetic acid
• 2-(4-Chloro-3-fluorophenoxy)-2-fluoroacetic acid

• Inchi： 1S/C8H5ClF2O3/c9-5-2-1-4(3-6(5)10)14-7(11)8(12)13/h1-3,7H,(H,12,13)
• InChI Key： YRWPHDAIMAGMIJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)OC(C(=O)O)F

Computed Properties

• Exact Mass: 221.9895280g/mol
• Monoisotopic Mass: 221.9895280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4-Chloro-3-fluorophenoxy)-2-fluoroacetic acid

Introduction to 2-(4-Chloro-3-fluorophenoxy)-2-fluoroacetic Acid (CAS No. 1554828-16-8)

2-(4-Chloro-3-fluorophenoxy)-2-fluoroacetic acid, identified by its Chemical Abstracts Service number 1554828-16-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework with both chloro and fluoro substituents on a phenyl ring, combined with a fluoroacetic acid moiety, makes it a versatile candidate for further chemical and biological exploration. The presence of these electronegative atoms not only influences its electronic properties but also its potential reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The compound's structure is characterized by a 4-chloro-3-fluorophenoxy group attached to a central carbon atom, which is further esterified with a fluoroacetic acid unit. This configuration suggests potential interactions with biological targets, particularly enzymes and receptors that are sensitive to halogenated aromatic systems. The fluoro group, in particular, is well-known for its ability to modulate metabolic pathways and enhance binding affinity in drug candidates, a feature that has been extensively leveraged in the pharmaceutical industry.

In recent years, there has been growing interest in halogenated phenols and their derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds containing chloro and fluoro substituents often exhibit enhanced pharmacokinetic properties, including improved bioavailability and prolonged half-life. These attributes are crucial for the development of drugs that require sustained therapeutic effects. The specific combination of functional groups in 2-(4-Chloro-3-fluorophenoxy)-2-fluoroacetic acid positions it as a promising candidate for further investigation into its pharmacological potential.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The fluoroacetic acid backbone is particularly valuable in medicinal chemistry due to its role as a key building block in the synthesis of various bioactive molecules. For instance, fluoroacetic acid derivatives have been explored as inhibitors of enzymes involved in cancer metabolism, such as pyruvate kinase M2 (PKM2). The presence of both chloro and fluoro groups in this molecule may allow for further functionalization, enabling the creation of novel analogs with tailored biological activities.

Recent advancements in computational chemistry have also highlighted the importance of halogenated aromatic compounds in drug discovery. Molecular modeling studies suggest that the electronic properties imparted by the chloro and fluoro substituents can significantly influence binding interactions with biological targets. These studies have identified pockets on enzymes and receptors where halogenated aromatic systems can dock effectively, providing insights into how modifications to this compound might enhance its therapeutic potential.

The synthesis of 2-(4-Chloro-3-fluorophenoxy)-2-fluoroacetic acid involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include halogenation reactions, etherification processes, and carboxylic acid functionalization. Each step must be carefully optimized to ensure high yields and purity, which are critical for subsequent biological evaluation. The use of advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, has been particularly effective in constructing the complex framework of this molecule.

Beyond its synthetic significance, this compound has garnered attention for its potential applications in agrochemicals as well. Halogenated phenols are known for their herbicidal and fungicidal properties, and derivatives of fluoroacetic acid have been explored as crop protection agents. The unique structural features of 2-(4-Chloro-3-fluorophenoxy)-2-fluoroacetic acid may make it a valuable precursor for developing novel agrochemicals that offer improved efficacy and environmental safety.

Current research efforts are focused on exploring the biological activity of this compound through both in vitro and in vivo studies. Initial assays have shown promising results regarding its interaction with various enzymatic targets, suggesting potential applications in treating metabolic disorders and inflammatory conditions. Furthermore, the compound's ability to cross the blood-brain barrier has been investigated, opening up possibilities for applications in central nervous system disorders.

The development of new pharmaceuticals often relies on understanding how structural modifications can influence biological activity. In the case of 2-(4-Chloro-3-fluorophenoxy)-2-fluoroacetic acid, ongoing studies aim to elucidate how changes to the chloro, fluoro, or carboxylic acid moieties can modulate its pharmacological effects. Such insights are crucial for designing next-generation drugs that are both effective and well-tolerated by patients.

The role of computational tools in drug discovery cannot be overstated. Advanced software packages enable researchers to predict how different structural variations will affect a compound's biological behavior before conducting expensive wet-lab experiments. These predictions have already guided synthetic efforts toward more promising derivatives of 2-(4-Chloro-3-fluorophenoxy)-2-fluoroacetic acid, streamlining the drug development process.

In conclusion,2-(4-Chloro-3-fluorophenoxy)-2-fluoroacetic acid (CAS No. 1554828-16-8) represents a fascinating subject for both synthetic chemists and medicinal biologists. Its unique structural features offer numerous opportunities for further exploration into its pharmacological potential across various therapeutic areas. As research continues to uncover new applications for halogenated phenols and their derivatives,this compound stands out as a promising candidate for future drug development efforts.